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Compound of Interest

Compound Name: SIGSLAK

Cat. No.: B568377 Get Quote

Notice: A comprehensive search of publicly available scientific literature and databases did not

yield information on a peptide specifically designated as "SIGSLAK." The term "SIGSLAK"

does not appear to correspond to a recognized signaling peptide in current research. It is

possible that this name is a novel, proprietary, or internal designation not yet disclosed in public

forums.

Consequently, this guide will address the broader context of small signaling peptides, drawing

on established examples to illustrate the principles and methodologies requested. The

information presented below is based on well-characterized signaling peptides and serves as a

framework for understanding how a hypothetical "SIGSLAK" peptide might be investigated and

characterized.

Introduction to Small Signaling Peptides
Small signaling peptides are a diverse class of molecules, typically 5 to 80 amino acids in

length, that play crucial roles in intercellular communication in a wide range of organisms. They

are involved in regulating numerous physiological processes, including growth, development,

defense, and stress responses. In plants, for instance, these peptides mediate processes like

stomatal movement in response to environmental cues.[1][2] In bacteria, signal peptides are

essential for protein secretion and cell wall anchoring.

The general mechanism of action for a signaling peptide involves its synthesis as a precursor

protein, followed by processing and secretion into the extracellular space. The mature peptide

then binds to specific cell surface receptors, typically receptor-like kinases (RLKs), on target
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cells. This binding event initiates an intracellular signaling cascade, often involving

phosphorylation events, ion fluxes, and changes in gene expression, ultimately leading to a

specific physiological response.

Hypothetical Signaling Pathway for a Peptide like
"SIGSLAK"
Based on known pathways for other signaling peptides, a hypothetical signaling cascade for a

peptide like "SIGSLAK" could be elucidated. The following diagram illustrates a potential

pathway, drawing parallels from well-understood systems such as the pathogen-derived flg22

peptide in plants.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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